Cas no 1374408-19-1 (2-(3-chloro-5-hydrazinyl-1H-1,2,4-triazol-1-yl)ethanol)

• Product Name: 2-(3-chloro-5-hydrazinyl-1H-1,2,4-triazol-1-yl)ethanol
• CAS No: 1374408-19-1
• MF: C₄H₈ClN₅O
• MW: 177.592218399048
• CID: 5159848
• Update Time: 2025-10-10

2-(3-chloro-5-hydrazinyl-1H-1,2,4-triazol-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-5-hydrazinyl-1H-1,2,4-triazol-1-yl)ethanol
• 1H-1,2,4-Triazole-1-ethanol, 3-chloro-5-hydrazinyl-

• Inchi： 1S/C4H8ClN5O/c5-3-7-4(8-6)10(9-3)1-2-11/h11H,1-2,6H2,(H,7,8,9)
• InChI Key： RYDXAPFLXYQPGV-UHFFFAOYSA-N
• SMILES： N1(CCO)C(NN)=NC(Cl)=N1

Additional information on 2-(3-chloro-5-hydrazinyl-1H-1,2,4-triazol-1-yl)ethanol

2-(3-Chloro-5-Hydrazinyl-1H-1,2,4-Triazol-1-Yl)Ethanol: A Comprehensive Overview

2-(3-Chloro-5-Hydrazinyl-1H-1,2,4-Triazol-1-Yl)Ethanol, also known by its CAS number 1374408-19-1, is a versatile compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazole ring with a hydrazine group and an ethanol moiety. The triazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a key structural feature that contributes to its reactivity and versatility in chemical reactions.

The synthesis of 2-(3-Chloro-5-Hydrazinyl-1H-1,2,4-Triazol-1-Yl)Ethanol typically involves multi-step reactions, often starting from hydrazine derivatives and triazole precursors. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various reaction conditions, including the use of transition metal catalysts and microwave-assisted synthesis, to optimize the production process. These studies highlight the importance of understanding the reaction mechanisms and optimizing synthetic pathways for large-scale production.

In terms of applications, 2-(3-Chloro-5-Hydrazinyl-1H-1,2,4-Triazol-1-Yl)Ethanol has shown promising potential in the field of drug discovery. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. Recent studies have demonstrated its role as a chelating agent in the development of metallo-drugs targeting diseases such as cancer and neurodegenerative disorders. The compound's ability to bind to metal ions like copper(II) and iron(III) has been extensively investigated, revealing its potential as a therapeutic agent with antioxidant properties.

Beyond pharmacology, this compound has also found applications in material science. Its unique chemical properties make it an ideal candidate for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Researchers have reported the use of 2-(3-Chloro-5-Hydrazinyl-1H-1,2,4-Triazol-1-Yl)Ethanol in constructing porous materials with high surface area and selective adsorption capabilities. These materials have potential applications in gas storage, catalysis, and environmental remediation.

The structural versatility of 2-(3-Chloro-5-Hydrazinyl-1H-1,2,4-Triazol-1-Yl)Ethanol also makes it a valuable intermediate in organic synthesis. Its ability to undergo various functional group transformations enables the construction of complex molecules with diverse functionalities. Recent research has focused on its use as a building block for synthesizing bioactive compounds with potential anti-inflammatory and antitumor activities.

In conclusion, 2-(3-Chloro-5-Hydrazinyl-1H-1,2,4-Triazol-1-Yl)Ethanol, with its CAS number 1374408